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Compound of Interest

Compound Name: 1-Chloro-4-methoxybutane

Cat. No.: B125409 Get Quote

Verifying the Identity of 1-Chloro-4-
methoxybutane: A Cross-Database Comparison
For researchers, scientists, and professionals in drug development, the accurate identification

of chemical reagents is paramount to ensure the reliability and reproducibility of experimental

results. The Chemical Abstracts Service (CAS) number is a unique numerical identifier

assigned to every chemical substance, serving as a definitive reference point. This guide

provides a comprehensive cross-referencing of the CAS number for 1-Chloro-4-
methoxybutane across major chemical databases and presents key experimental data to

support its identification and use.

CAS Number Verification Across Databases
The CAS number for 1-Chloro-4-methoxybutane has been consistently identified as 17913-

18-7 across a range of authoritative chemical databases and suppliers. This uniformity provides

a high degree of confidence in its identity. A summary of this cross-verification is presented in

the table below.
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Database/Supplier CAS Number Reference

PubChem 17913-18-7 [1]

NIST Chemistry WebBook 17913-18-7

Sigma-Aldrich (Merck) 17913-18-7

Santa Cruz Biotechnology 17913-18-7 [2]

ChemScene 17913-18-7

Biosynth 17913-18-7 [3]

BenchChem 17913-18-7 [4]

This consistent reporting across public repositories and commercial suppliers confirms the

assigned CAS number for 1-Chloro-4-methoxybutane.

Comparative Experimental Data
Key physical and chemical properties of 1-Chloro-4-methoxybutane are crucial for its proper

handling, use in experiments, and purification. The following table summarizes essential

experimental data sourced from various chemical suppliers and databases.

Property Value Unit Source

Molecular Formula C5H11ClO - [1][2][3][4]

Molecular Weight 122.59 g/mol [2][3][4]

Boiling Point ~110 °C [3][4]

Density 0.951 g/cm³

Appearance Colorless liquid - [3][4]

Experimental Protocol: Formation of 4-
methoxybutylmagnesium chloride
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1-Chloro-4-methoxybutane is a common precursor for the synthesis of the Grignard reagent,

4-methoxybutylmagnesium chloride, a valuable intermediate in organic synthesis. The following

is a representative experimental protocol for this reaction.[5][6][7][8]

Materials:

1-Chloro-4-methoxybutane

Magnesium turnings

Anhydrous diethyl ether or tetrahydrofuran (THF)

Iodine crystal (as an initiator)

Round-bottom flask, reflux condenser, and addition funnel (all oven-dried)

Inert atmosphere (Nitrogen or Argon)

Procedure:

Set up the reaction apparatus under an inert atmosphere.

Place the magnesium turnings in the round-bottom flask.

Add a single crystal of iodine to activate the magnesium surface.

Add a small amount of the anhydrous solvent to cover the magnesium.

In the addition funnel, prepare a solution of 1-Chloro-4-methoxybutane in the anhydrous

solvent.

Add a small portion of the 1-Chloro-4-methoxybutane solution to the magnesium

suspension to initiate the reaction. Initiation is often indicated by a gentle reflux or a change

in color.

Once the reaction has initiated, slowly add the remaining 1-Chloro-4-methoxybutane
solution at a rate that maintains a steady reflux.
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After the addition is complete, continue to stir the reaction mixture until the magnesium is

consumed. The resulting solution contains 4-methoxybutylmagnesium chloride and can be

used in subsequent synthetic steps.

CAS Number Verification Workflow
The following diagram illustrates the logical workflow for verifying the CAS number of a

chemical compound through cross-referencing multiple databases.

Initial Compound Identification
(1-Chloro-4-methoxybutane)

Search Primary Reputable Database
(e.g., PubChem, NIST)

Obtain Putative CAS Number
(17913-18-7)

Cross-reference with Other Databases
(e.g., ChemSpider, Reaxys)

Verify with Commercial Suppliers
(e.g., Sigma-Aldrich, TCI, Alfa Aesar)

Consistent CAS Number?

CAS Number Verified

Yes

Discrepancy Found
(Requires further investigation)

No
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Caption: Workflow for CAS Number Verification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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